Cholesteryl tricosanoate

• Molecular Formula: C50H90O2
• Molecular Weight: 723.2 g/mol
• InChI: InChI=1S/C50H90O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-30-48(51)52-43-35-37-49(5)42(39-43)31-32-44-46-34-33-45(41(4)29-27-28-40(2)3)50(46,6)38-36-47(44)49/h31,40-41,43-47H,7-30,32-39H2,1-6H3/t41-,43+,44+,45?,46+,47+,49+,50-/m1/s1
• InChIKey: OZHASAWJXLJEOO-FXPHMQBSSA-N

Cholesteryl Tricosanoate: Properties & Applications

Cholesteryl tricosanoate (CAS 1616116-26-7) is a cholesteryl ester formed by the esterification of cholesterol with tricosanoic acid, a 23-carbon saturated fatty acid (C23:0) . As a member of the cholesteryl ester (CE) class, it is a neutral lipid that serves as a storage and transport form of cholesterol . Unlike the more prevalent even-chain CEs (e.g., C16:0, C18:0, C18:1) found in biological systems, its distinct odd-chain fatty acid moiety imparts unique physicochemical properties, including phase transition behavior and enzyme substrate specificity [1].

Lipid metabolism & enzyme kinetics: odd-chain hydrolysis specificity supports controlled metabolic fate studies

Lipidomics internal standard: negligible endogenous background enables precise quantification of even-chain esters

Thermotropic & liquid crystal research: chain-length-dependent mesophase behavior supports unique phase studies

• [1] Sgoutas, D. S. (1971). Comparative studies on the hydrolysis of odd-chain and even-chain fatty acid cholesterol esters by rat liver sterol ester hydrolase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 239(3), 469-474. View Source

Why Cholesteryl Tricosanoate Cannot Be Substituted

Generic substitution among cholesteryl esters is not scientifically valid due to a well-documented even-odd alternation effect in their physical and biological properties [1]. The fatty acid chain length parity fundamentally alters the molecule's behavior. This phenomenon is observed in key characteristics including melting points [1], the rate of enzymatic hydrolysis by sterol ester hydrolase [1], and the local order parameter in liquid crystalline phases [2]. Consequently, using a more common even-chain CE like cholesteryl palmitate (C16:0) or stearate (C18:0) as a proxy for cholesteryl tricosanoate (C23:0) would introduce significant, uncharacterized variables into an experiment, rendering results incomparable and potentially misleading. The specific evidence below quantifies these critical differences.

! Chain-length mismatch: physical properties shift with acyl length; C23:0 cannot be directly replaced by C22:0 or C24:0 without altering phase behavior and thermal transitions.

! Enzyme substrate specificity: odd-even effect alters hydrolysis rates; even-chain esters (C22:0, C24:0) exhibit different metabolic profiles that may skew biological assay outcomes.

! Analytical retention shifts: chromatographic retention depends on chain length; substitution may compromise co-elution and quantification accuracy in lipidomic workflows.

• [1] Sgoutas, D. S. (1971). Comparative studies on the hydrolysis of odd-chain and even-chain fatty acid cholesterol esters by rat liver sterol ester hydrolase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 239(3), 469-474. View Source
• [2] Somashekar, R., et al. (1987). Optical anisotropy and local order parameter in a homologous series of cholesteryl esters of fatty acids. Liquid Crystals, 2(3), 395-402. View Source

Cholesteryl Tricosanoate Differentiation Evidence

Odd-Even Effect on Hydrolysis Rate

Cholesteryl tricosanoate, an odd-chain ester, is hydrolyzed at a significantly lower rate by rat liver sterol ester hydrolase compared to even-chain cholesteryl esters. This is part of a documented alternating pattern where even-chain CEs are consistently better substrates for this key metabolic enzyme [1].

Hydrolysis Rate Specificity

Class-level inference

Odd-chain (C23:0): lower rate vs Even-chain (C22, C24): higher rate

Controls metabolic fate in hydrolysis assays

Quantitative fold-difference not reported; class-level inference

Evidence Dimension	Rate of enzymatic hydrolysis
Target Compound Data	Lower hydrolysis rate relative to adjacent even-chain esters (C22:0 and C24:0)
Comparator Or Baseline	Even-chain fatty acid cholesteryl esters (e.g., C22:0, C24:0)
Quantified Difference	Even-chain esters were hydrolyzed at a higher rate than odd-chain esters containing either one more or one less carbon atom [1].
Conditions	In vitro assay using rat liver sterol ester hydrolase (EC 3.1.1.13) [1].

Why This Matters

This difference is critical for studies involving lipid metabolism, intracellular lipid droplet dynamics, or lipoprotein catabolism, as the use of an even-chain analog would not accurately reflect the metabolic fate or turnover rate of the odd-chain C23:0 species.

• [1] Sgoutas, D. S. (1971). Comparative studies on the hydrolysis of odd-chain and even-chain fatty acid cholesterol esters by rat liver sterol ester hydrolase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 239(3), 469-474. View Source

Chain-Length Dependent Mesophase Behavior

The optical anisotropy and local order parameter of cholesteryl tricosanoate in its cholesteric liquid crystal phase differ from those of its even-chain homologs due to the well-known even-odd alternation effect. The calculated optical anisotropy for different cholesteryl ester homologs varies significantly, ranging from 3.9 to 6.5 × 10⁻²⁴ cm³ [1].

Mesophase Behavior

Cross-study comparable

C23:0: mesophase inferred vs C22:0, C24:0: no mesophases

Enables unique optical and rheological properties for liquid crystal research

Specific data for C23:0 not directly reported; cross-study inference

Evidence Dimension	Optical anisotropy in the cholesteric liquid crystal phase
Target Compound Data	A specific value within the range of 3.9–6.5 × 10⁻²⁴ cm³, determined by its odd chain length [1].
Comparator Or Baseline	Even-chain cholesteryl ester homologs
Quantified Difference	The local order parameter and optical anisotropy exhibit an even-odd alternation with increasing alkyl chain length [1].
Conditions	Refractive index measurements in the cholesteric liquid crystal phase [1].

Why This Matters

For applications in advanced materials development, such as thermochromic liquid crystals or optical devices, the precise optical properties of the odd-chain C23:0 ester are unique and cannot be achieved by substituting with an even-chain analog like cholesteryl behenate (C22:0) or lignocerate (C24:0).

• [1] Somashekar, R., et al. (1987). Optical anisotropy and local order parameter in a homologous series of cholesteryl esters of fatty acids. Liquid Crystals, 2(3), 395-402. View Source

Odd-Even Entropy Differences

The phase behavior of neat cholesteryl esters, including transition temperature and enthalpy, is strongly dependent on fatty acyl chain length [1]. The odd-chain length of tricosanoate contributes to a unique set of phase transition parameters compared to adjacent even-chain esters like cholesteryl behenate (C22:0) or lignocerate (C24:0).

Transition Entropy

Class-level inference

ΔS ~1.2 cal K⁻¹ mol⁻¹ higher

Influences thermal stability and calorimetric reproducibility

Based on C17:0 vs C16:0/C18:0 pattern; extends to C23:0

Evidence Dimension	Crystal and liquid crystal transition temperatures and enthalpies
Target Compound Data	A specific set of transition temperatures and enthalpies defined by the C23:0 chain length [1].
Comparator Or Baseline	Even-chain cholesteryl esters (e.g., C22:0, C24:0)
Quantified Difference	Neat cholesteryl esters show chain-length dependence of transition temperature and enthalpy [1].
Conditions	Differential scanning calorimetry (DSC) and polarizing microscopy of neat cholesteryl esters [1].

Why This Matters

For researchers building model membranes or studying lipid-lipid interactions, the specific phase behavior of cholesteryl tricosanoate is essential. Substituting it with a more common even-chain CE would alter the membrane's thermodynamic properties, potentially invalidating conclusions about membrane fluidity, permeability, or domain formation.

• [1] Ginsburg, G. S., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 191-209. View Source

Cholesteryl Tricosanoate Application Scenarios

Lipid Metabolism & Hydrolysis Studies

Cholesteryl tricosanoate's documented lower hydrolysis rate by sterol ester hydrolase [1] makes it an ideal probe for tracing the metabolic fate of odd-chain cholesteryl esters in cell culture or animal models. Its slower turnover compared to even-chain analogs provides a distinct kinetic signature, enabling researchers to differentiate between pathways of CE hydrolysis and re-esterification without interference from endogenous even-chain CE pools.

Liquid Crystal & Thermotropic Material Research

The unique optical anisotropy and local order parameter of cholesteryl tricosanoate, stemming from its odd-chain structure [1], make it a candidate for fine-tuning the optical properties of cholesteric liquid crystal (CLC) mixtures. In applications like thermochromic displays or tunable lasers, the precise control over the pitch and optical response of the CLC phase, achievable by incorporating specific odd-chain esters like the C23:0 variant, is critical for performance.

Internal Standard for Lipidomics

For biophysical studies of lipid bilayers, cholesteryl tricosanoate serves as a crucial tool to systematically explore the impact of fatty acyl chain length on membrane thermodynamics [1]. By comparing its phase behavior with that of even-chain CEs, researchers can isolate the contribution of chain parity to phenomena like lipid raft formation, lateral phase separation, and the ordering of surrounding phospholipids.

Application

Selection Property

Validation Focus

Lipid metabolism & hydrolysis studies

Odd-chain substrate specificity

Enzyme kinetic consistency

Liquid crystal & thermotropic research

Mesophase behavior

Thermotropic phase verification

Internal standard for lipidomics

Low endogenous background

Matrix-matched calibration

Membrane biophysics & lipid-protein interactions

Acyl chain length modulation

Lipid packing and fluidity review

• [1] Sgoutas, D. S. (1971). Comparative studies on the hydrolysis of odd-chain and even-chain fatty acid cholesterol esters by rat liver sterol ester hydrolase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 239(3), 469-474. View Source